Cas no 41911-58-4 (4-hydroxybenzamide)

• Product Name: 4-hydroxybenzamide
• CAS No: 41911-58-4
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 927520
• PubChem ID: 65052
• Update Time: 2025-04-19

4-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-hydroxybenzamide
• D90813
• para-hydroxybenzoic amide
• MFCD00007997
• P-HYDROXYBENZOIC ACID AMIDE
• 4-Hydroxy-benzamide
• SCHEMBL10792133
• AMY16513
• AKOS000121433
• SCHEMBL162830
• 4-carbamoylphenol
• Q27272839
• SY016463
• DB-054032
• BDBM50106201
• p-Hydroxybenzamide
• AE-562/40219003
• NCGC00341573-01
• DS-9435
• AI3-15540
• A833505
• 619-57-8
• Z104502228
• Oprea1_692786
• 4-hydroxybenzene carboxamide
• BENZAMIDE, P-HYDROXY-
• 9OU5YD093J
• 4-Hydroxybenzamide, 98%
• para-hydroxy benzoic amide
• 41911-58-4
• NS00034866
• EN300-18541
• CHEMBL123617
• NSC524134
• InChI=1/C7H7NO2/c8-7(10)5-1-3-6(9)4-2-5/h1-4,9H,(H2,8,10
• UNII-9OU5YD093J
• EINECS 210-602-7
• 4-HYDROXY-BENZOIC ACID,AMIDE
• NSC 524134
• NSC-524134
• 4-Carbamoylphenol; NSC 524134; SR 4328; p-Hydroxybenzamide; p-Hydroxybenzoic Acid Amide
• DTXSID10210931
• W-105070
• AB00443728-03
• H0200
• Benzamide, 4-hydroxy-
• CHEBI:220253

• Inchi： 1S/C7H7NO2/c8-7(10)5-1-3-6(9)4-2-5/h1-4,9H,(H2,8,10)
• InChI Key： QXSAKPUBHTZHKW-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(N)=O)=CC=1

Computed Properties

• Exact Mass: 137.047678466g/mol
• Monoisotopic Mass: 137.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: 161-162 °C(lit.)

4-hydroxybenzamide Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：